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Compound of Interest

N-tert-butyl-2-
Compound Name:
acetamidobenzamide

cat. No.: B8797698

In-depth Technical Guide: N-tert-butyl-2-
acetamidobenzamide

Disclaimer: Based on an extensive review of available scientific literature and chemical
databases, there is a significant lack of specific technical data for the compound N-tert-butyl-2-
acetamidobenzamide. This includes its precise molecular weight, chemical formula, detailed
experimental protocols for its synthesis, specific biological signaling pathways, and quantitative
data from experimental assays.

This guide, therefore, provides relevant information on the synthesis of the broader class of N-
tert-butyl amides as a foundational resource for researchers and professionals in drug
development.

Physicochemical Properties

Due to the absence of specific experimental data for N-tert-butyl-2-acetamidobenzamide, its
exact molecular weight and formula are not available in the referenced literature. For the
purpose of context, the properties of a structurally related but distinct compound, N-tert-Butyl-2-
benzothiazolesulfenamide, are provided below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8797698?utm_src=pdf-interest
https://www.benchchem.com/product/b8797698?utm_src=pdf-body
https://www.benchchem.com/product/b8797698?utm_src=pdf-body
https://www.benchchem.com/product/b8797698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8797698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value
Molecular Formula C11H14N2S2
Molecular Weight 238.38 g/mol [1]

Synthesis of N-tert-butyl Amides: A General
Overview

The synthesis of N-tert-butyl amides can be accomplished through several synthetic routes. A
widely recognized and efficient method is the Ritter reaction, which involves the reaction of a
nitrile with a source of a tert-butyl cation, typically under catalytic conditions.

Experimental Protocol: Copper-Catalyzed Ritter
Reaction

A mild and practical protocol for the synthesis of N-tert-butyl amides involves the use of di-tert-
butyl dicarbonate as the tert-butyl source, catalyzed by copper(ll) trifluoromethanesulfonate
(Cu(OTf)2). A key advantage of this method is that it can be conducted under solvent-free
conditions at room temperature.[2]

Materials:

« Nitrile substrate

» Di-tert-butyl dicarbonate ((Boc)z20)

o Copper(ll) trifluoromethanesulfonate (Cu(OTf)2)
General Procedure:

 In a suitable reaction vessel, the nitrile (1 equivalent) is slowly added dropwise to a mixture
of di-tert-butyl dicarbonate (1.5 equivalents) and Cu(OTf)z2 (5 mol%) at ambient temperature.

e The progress of the reaction is monitored using thin-layer chromatography (TLC).
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» Following the completion of the reaction, the product is purified, typically by column
chromatography, to yield the desired N-tert-butyl amide.

This synthetic strategy has been shown to be effective for a variety of nitriles, including those
with aryl, benzyl, and alkyl functionalities, providing good to excellent yields of the
corresponding N-tert-butyl amides.[2]

Biological Activity and Signaling Pathways

There is no information available in the searched scientific literature regarding the biological
activity, mechanism of action, or associated signaling pathways for N-tert-butyl-2-
acetamidobenzamide. While research on related structures, such as 2-tert-butylbenzothiazole
derivatives, has suggested potential effects on mitochondrial function and acetylcholinesterase
activity in the context of antifilarial agents, these findings cannot be directly extrapolated to N-
tert-butyl-2-acetamidobenzamide.[3]

Quantitative Data

No quantitative data, such as ICso or Ki values, for N-tert-butyl-2-acetamidobenzamide has
been reported in the reviewed literature.

Workflow and Pathway Diagrams

As no specific experimental workflows or signaling pathways for N-tert-butyl-2-
acetamidobenzamide are documented, a generalized logical workflow for the synthesis of N-
tert-butyl amides via the copper-catalyzed Ritter reaction is presented below.
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Reactants:
- Nitrile
- Di-tert-butyl dicarbonate
- Cu(OTf)2

Ritter Reaction
(Room Temperature)

Column Chromatography

N-tert-butyl Amide

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of N-tert-butyl amides.

In conclusion, N-tert-butyl-2-acetamidobenzamide is a compound for which specific scientific
data is not readily available. The information provided herein on the general synthesis of N-tert-
butyl amides may serve as a useful starting point for researchers aiming to synthesize and
characterize this specific molecule. Further experimental work would be required to determine
its physicochemical properties, biological activity, and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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